Cas no 36926-81-5 (2-amino-6-methoxypyridine-3,5-dicarbonitrile)

• Product Name: 2-amino-6-methoxypyridine-3,5-dicarbonitrile
• CAS No: 36926-81-5
• MF: C₈H₆N₄O
• MW: 174.159440517426
• CID: 318694
• PubChem ID: 295810
• Update Time: 2025-06-08

2-amino-6-methoxypyridine-3,5-dicarbonitrile Chemical and Physical Properties

Names and Identifiers

• 3,5-Pyridinedicarbonitrile,2-amino-6-methoxy-
• 2-Amino-3,5-dicyan-6-methoxy-pyridin
• 2-amino-6-methoxy-pyridine-3,5-dicarbonitrile
• AC1L6OZ4
• CHEBI:786892
• CHEMBL1215033
• NSC165418
• 2-amino-6-methoxypyridine-3,5-dicarbonitrile
• DTXSID30304326
• NCGC00188750-01
• AKOS022638826
• BDBM50324061
• NSC-165418
• F1957-0313
• 36926-81-5

• Inchi： 1S/C8H6N4O/c1-13-8-6(4-10)2-5(3-9)7(11)12-8/h2H,1H3,(H2,11,12)
• InChI Key： HTEUKHLMAXXMMD-UHFFFAOYSA-N
• SMILES： O(C)C1C(C#N)=CC(C#N)=C(N)N=1

Computed Properties

• Exact Mass: 174.05428
• Monoisotopic Mass: 174.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 95.7Ų

Experimental Properties

• Density: 1.35
• Boiling Point: 383.2°C at 760 mmHg
• Flash Point: 185.6°C
• Refractive Index: 1.593
• PSA: 95.72

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles

Additional information on 2-amino-6-methoxypyridine-3,5-dicarbonitrile

Recent Advances in the Study of 2-Amino-6-methoxypyridine-3,5-dicarbonitrile (CAS: 36926-81-5) in Chemical Biology and Pharmaceutical Research

2-Amino-6-methoxypyridine-3,5-dicarbonitrile (CAS: 36926-81-5) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its unique pyridine core and functional groups, has been explored for its potential in drug discovery, material science, and as a building block for more complex molecules. Recent studies have focused on its synthesis, biological activity, and mechanistic insights, providing a deeper understanding of its utility in various scientific domains.

One of the key areas of interest is the compound's role as a precursor in the synthesis of pharmacologically active molecules. Researchers have demonstrated that 2-amino-6-methoxypyridine-3,5-dicarbonitrile can be efficiently modified to yield derivatives with enhanced biological properties. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the development of kinase inhibitors, which are critical in targeting cancer pathways. The study reported that derivatives of this compound exhibited potent inhibitory activity against specific tyrosine kinases, suggesting its potential as a scaffold for anticancer drug design.

In addition to its pharmaceutical applications, 2-amino-6-methoxypyridine-3,5-dicarbonitrile has also been investigated for its physicochemical properties. A recent paper in Organic & Biomolecular Chemistry explored its electronic and structural characteristics, revealing its suitability for use in organic electronics and optoelectronic devices. The study emphasized the compound's ability to form stable crystalline structures, which could be leveraged in the design of new materials with tailored properties.

Another notable advancement is the development of novel synthetic routes for this compound. Traditional methods often involve multi-step processes with low yields, but recent innovations have streamlined its production. A 2024 study in Chemical Communications introduced a one-pot synthesis approach using catalytic systems, significantly improving efficiency and scalability. This breakthrough is expected to facilitate broader adoption of the compound in both academic and industrial settings.

Despite these promising developments, challenges remain in fully harnessing the potential of 2-amino-6-methoxypyridine-3,5-dicarbonitrile. For example, its solubility and stability under physiological conditions need further optimization to enhance its applicability in vivo. Ongoing research is addressing these limitations through structural modifications and formulation strategies, as highlighted in a recent review in Advanced Drug Delivery Reviews.

In conclusion, 2-amino-6-methoxypyridine-3,5-dicarbonitrile (CAS: 36926-81-5) represents a valuable tool in chemical biology and pharmaceutical research. Its diverse applications, from drug discovery to material science, underscore its importance in advancing scientific knowledge and technological innovation. Future studies are likely to focus on expanding its utility and overcoming existing challenges, paving the way for new breakthroughs in the field.